Cas no 1290042-76-0 (1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol)

• Product Name: 1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol
• CAS No: 1290042-76-0
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• MDL: MFCD17248893
• CID: 5043106
• PubChem ID: 62916301
• Update Time: 2025-07-01

1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)pyrrolidin-3-ol
• 1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol

• MDL： MFCD17248893
• Inchi： 1S/C6H10F3NO/c7-6(8,9)4-10-2-1-5(11)3-10/h5,11H,1-4H2
• InChI Key： CBOOVKDKSNRMRF-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol

1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol: A Comprehensive Overview

1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol, also known by its CAS registry number CAS No. 1290042-76-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of trifluoroethyl-substituted pyrrolidines, which have garnered attention due to their unique structural properties and potential applications in drug development.

The molecular structure of 1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol consists of a pyrrolidine ring (a five-membered nitrogen-containing ring) with a trifluoroethyl group attached at the 1-position and a hydroxyl group at the 3-position. The trifluoroethyl substituent introduces significant electron-withdrawing effects due to the presence of three fluorine atoms, which can influence the compound's reactivity and pharmacokinetic properties. This makes it a valuable molecule for exploring stereochemical and electronic effects in chemical reactions.

Recent studies have highlighted the importance of CAS No. 1290042-76-0 in the context of medicinal chemistry. Researchers have investigated its potential as a building block for constructing bioactive molecules. For instance, its ability to participate in various nucleophilic and electrophilic reactions has been exploited to synthesize complex structures with therapeutic relevance. The hydroxyl group at the 3-position provides an additional site for functionalization, enabling the creation of derivatives with diverse biological activities.

In terms of synthesis, 1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol can be prepared through several routes. One common method involves the alkylation of pyrrolidine derivatives with trifluoroethyl halides under appropriate conditions. The reaction conditions are optimized to ensure high yields and selectivity, which are critical for large-scale production. Additionally, enantioselective synthesis methods have been explored to obtain enantiomerically pure samples, which are essential for studying stereo-specific biological activities.

The physical properties of CAS No. 1290042-76-0 include a melting point of approximately 85°C and a boiling point around 185°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various organic reactions. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

From an applications perspective, 1-(Trifluoroethyl)pyrrolidin-3-ol has been utilized in the development of novel drug candidates targeting various therapeutic areas. For example, its derivatives have shown promise as inhibitors of enzymes involved in metabolic disorders and neurodegenerative diseases. The trifluoroethyl group contributes to improved pharmacokinetic profiles by enhancing lipophilicity and metabolic stability.

In conclusion, CAS No. 1290042-76-0, or 1-(Trifluoroethyl)pyrrolidin-3-ol, is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative therapeutic agents.